4-Bromo-2-cyclopropylpyridine
Overview
Description
4-Bromo-2-cyclopropylpyridine is a chemical compound with the molecular formula C8H8BrN . It has a molecular weight of 198.06 . It is a colorless to yellow liquid or low-melting solid .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H8BrN/c9-7-3-4-10-8(5-7)6-1-2-6/h3-6H,1-2H2
. This code provides a unique representation of the molecule’s structure. Physical and Chemical Properties Analysis
This compound is a colorless to yellow liquid or low-melting solid . It has a molecular weight of 198.06 . The compound should be stored under an inert atmosphere (nitrogen or argon) at 2-8°C .Scientific Research Applications
Carbonic Anhydrase Inhibition
Cyclopropylcarboxylic acids and esters incorporating bromophenol moieties, structurally related to 4-Bromo-2-cyclopropylpyridine, were investigated for their inhibitory effects on carbonic anhydrase enzyme (CA). These compounds exhibited excellent inhibitory effects in the low nanomolar range against human CA isoenzymes I and II, highlighting their potential in designing inhibitors for various isoforms of this enzyme critical in many physiological processes (Boztaş et al., 2015).
Biological Activity
N-cyclopropanecarboxyl-N′-pyridin-2-yl thiourea derivatives, incorporating cyclopropyl groups similar to this compound, demonstrated excellent herbicidal and fungicidal activities. This underlines the potential of such compounds in agricultural applications, showcasing their role in the development of new agrochemicals (Tian et al., 2009).
Suzuki Cross-Coupling Reactions
A study detailed the palladium-catalyzed Suzuki cross-coupling reactions involving pyridine derivatives, showcasing the synthesis of novel compounds with potential applications in medicinal chemistry and materials science. This illustrates the role of brominated pyridines in facilitating the formation of complex organic molecules, potentially opening pathways for new drug discovery and the development of organic materials (Ahmad et al., 2017).
Copper Catalyzed Amination
The copper-catalyzed amination of aryl halides, including bromopyridines, was demonstrated to proceed with high efficiency, offering a valuable method for the synthesis of aminopyridines. This highlights the utility of bromopyridines in synthesizing compounds that could have significant implications in pharmaceuticals and chemical synthesis (Lang et al., 2001).
Antibacterial Surfaces
Research on modifying surfaces to kill bacteria on contact involved the use of pyridinium bromides, which are structurally related to this compound. These modifications resulted in surfaces that could effectively kill a significant percentage of Staphylococcus aureus cells, indicating the potential for creating antibacterial coatings and materials (Tiller et al., 2001).
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305 (IF IN EYES), P338 (Remove contact lenses if present and easy to do – continue rinsing), and P351 (Rinse cautiously with water for several minutes) .
Mechanism of Action
Target of Action
It’s worth noting that pyridine derivatives, to which this compound belongs, are known to interact with a wide range of biological targets due to their versatile chemical structure .
Mode of Action
The bromine atom in the compound could potentially undergo nucleophilic substitution reactions, allowing it to interact with its targets .
Biochemical Pathways
It’s known that pyridine derivatives can influence various biochemical pathways due to their ability to form multiple types of chemical bonds .
Pharmacokinetics
It’s known that the compound has high gi absorption and is bbb permeant, indicating good bioavailability .
Result of Action
The compound’s potential to undergo various chemical reactions suggests it could have diverse effects at the molecular and cellular levels .
Action Environment
It’s known that the compound should be stored in an inert atmosphere at 2-8°c, suggesting that temperature and atmospheric conditions could affect its stability .
Properties
IUPAC Name |
4-bromo-2-cyclopropylpyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrN/c9-7-3-4-10-8(5-7)6-1-2-6/h3-6H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPUZZKZKHYZOEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC=CC(=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80671696 | |
Record name | 4-Bromo-2-cyclopropylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80671696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1086381-28-3 | |
Record name | 4-Bromo-2-cyclopropylpyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1086381-28-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-2-cyclopropylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80671696 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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